Cas no 17973-86-3 (3,6-Dibromopyridazine)

3,6-Dibromopyridazine is a brominated heterocyclic compound with the molecular formula C₄H₂Br₂N₂. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of two bromine atoms at the 3- and 6-positions of the pyridazine ring enhances its reactivity, enabling efficient cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Its high purity and stability make it suitable for precise synthetic applications. The compound’s rigid structure also facilitates the development of conjugated systems in materials chemistry. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

3,6-Dibromopyridazine structure

Product Name:3,6-Dibromopyridazine

CAS No:17973-86-3

MF:C₄H₂Br₂N₂

MW:237.880078792572

MDL:MFCD00233947

CID:50932

PubChem ID:248852

Update Time:2025-06-07

3,6-Dibromopyridazine Chemical and Physical Properties

Names and Identifiers

- 3,6-Dibromopyridazine
- 3,6-Dibromopyradazine
- 3,6-DibroMopyridazide
- 3,6-Dibromo-1,2-diazine
- 3,6-dibromo-pyridazine
- 3,6-Dibrompyridazin
- Pyridazine,3,6-dibromo
- Pyridazine, 3,6-dibromo-
- 3,6-Dibromopyridazine ,97%
- 3,6-Dibromo pyridazine
- BCP19349
- DTXSID70290072
- BB 0259526
- AC-25272
- AKOS005259947
- FT-0614752
- VQAFMTSSCUETHA-UHFFFAOYSA-N
- 17973-86-3
- NCIOpen2_003119
- CS-W019835
- SCHEMBL610831
- EN300-87121
- AM20090061
- W-200176
- PB10150
- GEO-00969
- PS-4502
- D5466
- A853847
- HY-59234
- MFCD00233947
- NSC-66366
- 3,6-Dibromopyridazine, 97%
- SY009350
- NSC66366
- MDL： MFCD00233947
- Inchi： 1S/C4H2Br2N2/c5-3-1-2-4(6)8-7-3/h1-2H
- InChI Key： VQAFMTSSCUETHA-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(N=N1)Br

Computed Properties

Exact Mass: 235.85800
Monoisotopic Mass: 235.858473
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 68.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.9
Topological Polar Surface Area: 25.8

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
Density: 2.197
Melting Point: 117.0 to 121.0 deg-C
Boiling Point: 327.5°C at 760 mmHg
Flash Point: 151.862℃
Refractive Index: 1.616
PSA: 25.78000
LogP: 2.00160

3,6-Dibromopyridazine Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302,H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： S22-S26-S36/37/39
Hazardous Material Identification：
Safety Term：S22;S26;S36/37/39
Risk Phrases：R20/21/22; R36/37/38
Storage Condition：Inert atmosphere,2-8°C

3,6-Dibromopyridazine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,6-Dibromopyridazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	049463-1g	3,6-Dibromopyridazine	17973-86-3	98%	1g	￡10.00	2022-03-01
Fluorochem	049463-5g	3,6-Dibromopyridazine	17973-86-3	98%	5g	￡28.00	2022-03-01
Fluorochem	049463-10g	3,6-Dibromopyridazine	17973-86-3	98%	10g	￡45.00	2022-03-01
Fluorochem	049463-25g	3,6-Dibromopyridazine	17973-86-3	98%	25g	￡89.00	2022-03-01
AstaTech	37124-5/G	3,6-DIBROMOPYRIDAZINE	17973-86-3	95%	5g	$29	2023-09-17
AstaTech	37124-25/G	3,6-DIBROMOPYRIDAZINE	17973-86-3	95%	25g	$88	2023-09-17
AstaTech	37124-100/G	3,6-DIBROMOPYRIDAZINE	17973-86-3	95%	100g	$199	2023-09-17
Apollo Scientific	OR2744-5g	3,6-Dibromopyridazine	17973-86-3		5g	£15.00	2025-02-19
Apollo Scientific	OR2744-25g	3,6-Dibromopyridazine	17973-86-3		25g	£47.00	2025-02-19
Apollo Scientific	OR2744-100g	3,6-Dibromopyridazine	17973-86-3		100g	£113.00	2025-02-19

3,6-Dibromopyridazine Production Method

3,6-Dibromopyridazine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:17973-86-3)3,6-Dibromopyridazine

Order Number:A853847

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:47

Price ($):418.0

Email:sales@amadischem.com

Product Official Link

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